Cas no 1226436-57-2 (2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1226436-57-2
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 5401889
• Update Time: 2025-05-19

2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[6-Methyl-2-(1-piperidinyl)-4-pyrimidinyl]oxy]-N-(2,4,6-trimethylphenyl)acetamide
• 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C21H28N4O2/c1-14-10-15(2)20(16(3)11-14)23-18(26)13-27-19-12-17(4)22-21(24-19)25-8-6-5-7-9-25/h10-12H,5-9,13H2,1-4H3,(H,23,26)
• InChI Key： KGEMVRRVYBFSKK-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)COC1C=C(C)N=C(N2CCCCC2)N=1

Experimental Properties

• Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.50±0.70(Predicted)

Additional information on 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide

Comprehensive Overview of 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 1226436-57-2)

2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide, with the CAS number 1226436-57-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrimidine core substituted with a piperidine moiety and an acetamide linker, making it a versatile intermediate for drug discovery and crop protection applications. Its structural complexity and functional groups contribute to its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule modulators like 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide has surged due to their applications in precision medicine. Researchers are particularly interested in its potential role in addressing metabolic disorders and inflammatory diseases, topics frequently searched in scientific databases. The compound’s lipophilicity and hydrogen-bonding capacity suggest favorable pharmacokinetic properties, a key consideration in modern drug design.

The synthesis of CAS 1226436-57-2 involves multi-step organic reactions, including nucleophilic aromatic substitution and amide coupling, which are widely discussed in synthetic chemistry forums. Its pyrimidine-oxygen-acetamide scaffold is analogous to several FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. Notably, the 2,4,6-trimethylphenyl group enhances steric hindrance, potentially improving target selectivity—a hot topic in AI-driven drug discovery platforms.

From an agrochemical perspective, 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide may serve as a precursor for herbicides or pesticides, given its structural resemblance to known plant growth regulators. Sustainability-focused searches often highlight such compounds as alternatives to traditional agrochemicals, aligning with the green chemistry movement. Analytical techniques like HPLC and LC-MS are critical for purity assessment, another frequently searched topic among quality control professionals.

Ongoing research explores the crystal structure and solubility profile of CAS 1226436-57-2, addressing common formulation challenges. Its compatibility with lipid-based delivery systems is under investigation, reflecting the industry’s shift toward nanocarrier technologies. As patent landscapes evolve, this compound’s IP status remains a point of interest for innovators navigating competitive markets.

In summary, 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(2,4,6-trimethylphenyl)acetamide exemplifies the intersection of medicinal chemistry and materials science, offering multifaceted applications. Its relevance to personalized therapeutics and sustainable agriculture ensures continued exploration, making it a compelling subject for researchers and industry stakeholders alike.